5-[2-(Azepan-1-yl)-2-oxoethyl]sulfanyl-1,3-dimethyl-7-propylpyrimido[4,5-d]pyrimidine-2,4-dione

• IUPAC Name: 5-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-1,3-dimethyl-7-propylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H27N5O3S/c1-4-9-13-20-16-15(18(26)23(3)19(27)22(16)2)17(21-13)28-12-14(25)24-10-7-5-6-8-11-24/h4-12H2,1-3H3
• InChI Key: HNMJFSGQPNHCAF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C(=N1)SCC(=O)N3CCCCCC3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C19H27N5O3S
• Molecular Weight: 405.5 g/mol

Description

5-[2-(Azepan-1-yl)-2-oxoethyl]sulfanyl-1,3-dimethyl-7-propylpyrimido[4,5-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H27N5O3S and its molecular weight is 405.52. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Synthesis of Pyrimidine Derivatives : Research has focused on synthesizing various pyrimidine derivatives, including those with azepino and pyrido motifs, to explore their chemical properties and potential applications. For example, derivatives have been synthesized through reactions involving acetals of amides and lactams with amino-pyrimidine derivatives and subsequent cyclization processes (Granik et al., 1978). This work lays a foundation for understanding the chemical behaviors and synthesis pathways of complex pyrimidine structures.

• Crystal Structures and Interactions : Studies have also delved into the crystal structures of pyrimidine compounds, elucidating how they interact with other molecular entities. For instance, the crystal structures of pyrimethaminium benzenesulfonate monohydrate and 2-amino-4,6-dimethylpyrimidinium sulfosalicylate dihydrate have been examined, revealing insights into hydrogen bonding and molecular association patterns (Balasubramani et al., 2007).

Biological Applications and Antiviral Activities

• Antiviral and Antimicrobial Properties : Pyrimidine derivatives have shown promise in antiviral and antimicrobial applications. Research into 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines, for example, has highlighted their inhibitory effects on the replication of various viruses, including herpes simplex and HIV, pointing towards their potential use in antiviral therapies (Holý et al., 2002).

• Cytotoxicity and Anticancer Research : Certain pyrimidine derivatives have been synthesized and evaluated for their cytotoxic activities, offering insights into their potential as anticancer agents. Studies exploring novel thiopyrimidine derivatives have assessed their structural characteristics and evaluated their cytotoxic effects against various cell lines, contributing to the search for new cancer treatments (Stolarczyk et al., 2018).

Mechanism of Action

The mechanism of action for this compound is not specified in the available resources. Pyrimidine derivatives are known to have various biological activities, but the specific activities of this compound would need to be determined experimentally.